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Compound of Interest

Compound Name:
4-Benzyloxy-2,6-

difluorophenylboronic acid

Cat. No.: B600006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available safety data sheets and

chemical databases. It is intended for informational purposes for qualified professionals and

does not replace a formal Safety Data Sheet (SDS). Always refer to the original SDS from the

supplier before handling this chemical.

Chemical Identification and Properties
4-Benzyloxy-2,6-difluorophenylboronic acid is a fluorinated organic compound with

applications in synthetic chemistry, particularly as a building block in the development of

pharmaceutical agents and other complex molecules.
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Identifier Value Source

Chemical Name
(4-(Benzyloxy)-2,6-

difluorophenyl)boronic acid
[1][2][3]

CAS Number 156635-89-1 [1][2][3][4][5][6]

Molecular Formula C13H11BF2O3 [2][3][4][5][6]

Molecular Weight 264.03 g/mol [2][4][5]

Physical State Liquid or Solid (sources vary) [4]

Purity Typically ≥95% - 97% [4][5]

Synonyms

(2,6-difluoro-4-

phenylmethoxyphenyl)boronic

acid

[4][6]

Hazard Identification and Classification
This chemical is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

[4]
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Signal Word:Warning[4]

Toxicological Summary
Quantitative toxicological data for 4-Benzyloxy-2,6-difluorophenylboronic acid is not readily

available in the public domain. The hazard classifications are based on the properties of similar

chemical structures and general knowledge of boronic acids.

Toxicological Endpoint Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Carcinogenicity No data available

Germ Cell Mutagenicity No data available

Reproductive Toxicity No data available

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of this specific compound are

not published. However, the hazard classifications (H302, H315, H319, H335) are typically

determined using standardized methodologies, such as those outlined by the Organisation for

Economic Co-operation and Development (OECD) or the Environmental Protection Agency

(EPA).

Likely Methodologies for Hazard Determination:

Acute Oral Toxicity (H302): OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose

Procedure), OECD 423 (Acute Oral Toxicity - Acute Toxic Class Method), or OECD 425

(Acute Oral Toxicity: Up-and-Down Procedure). These studies involve the administration of

the substance to animals (typically rodents) to determine the dose at which adverse effects

or mortality occur.
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Skin Irritation (H315): OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion). This

protocol involves applying the substance to the skin of an animal (often a rabbit) and

observing for signs of irritation, such as erythema and edema, over a set period.

Eye Irritation (H319): OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). This test

involves applying the substance to the eye of an animal (historically rabbits) and assessing

the degree of ocular irritation and reversibility of effects. In vitro alternatives are increasingly

used.

Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation) (H335): While no

single, specific OECD guideline exists solely for respiratory irritation, this classification is

often derived from data from acute inhalation toxicity studies (e.g., OECD 403) where clinical

signs of respiratory tract irritation are observed, or from in vitro assays and structure-activity

relationship (SAR) analysis.

Handling, Storage, and Personal Protective
Equipment (PPE)
Handling and Storage

Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[7] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[4] Wash hands thoroughly after handling.

[4] Do not eat, drink, or smoke when using this product.[4]

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed.

[7]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge.

First Aid and Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[8]

Skin Contact

Immediately wash the skin with plenty of soap

and water. Remove contaminated clothing. Seek

medical attention if irritation develops or

persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/04137.pdf
https://pim-resources.coleparmer.com/sds/04137.pdf
https://pim-resources.coleparmer.com/sds/04137.pdf
https://pim-resources.coleparmer.com/sds/04137.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[8]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[9]

Visualized Safety Workflows
The following diagrams illustrate key safety-related logical flows when working with 4-
Benzyloxy-2,6-difluorophenylboronic acid.
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Exposure Event

First Aid Response

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap & Water

Eye Contact

Rinse Eyes for 15 min

Ingestion

Rinse Mouth

Seek Medical Attention

if symptoms persist if irritation persists immediately immediately

Click to download full resolution via product page

Caption: First aid workflow for different exposure routes.
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Spill Detected

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill

Collect Material
(Sweep/Shovel)

Place in Sealed Container for Disposal

Clean Spill Area

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Step-by-step procedure for accidental spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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